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Compound of Interest

Compound Name: CHMFL-PI4K-127
Cat. No.: B15620493
Get Quote
. J

This technical support center is designed for researchers, scientists, and drug development
professionals working with the potent and selective PfP14K inhibitor, CHMFL-PI4K-127. Here
you will find troubleshooting guides and frequently asked questions (FAQSs) to facilitate the
smooth execution of your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is CHMFL-PI14K-127 and what is its mechanism of action?

CHMFL-PI4K-127 is an orally active and highly selective inhibitor of the Plasmodium
falciparum phosphatidylinositol 4-kinase (PfPI4K).[1] It exhibits potent activity against the 3D7
strain of P. falciparum with an EC50 of 25.1 nM and an IC50 of 0.9 nM for PfPI4K.[1][2] By
inhibiting PfPI4K, CHMFL-PI4K-127 disrupts essential processes in the malaria parasite,
demonstrating antimalarial efficacy in both the blood and liver stages.

Plasmodium falciparum

W-‘ PfPI4K Phosphatidylinositol Downstream Effectors
Phosphatidylinositol (PI) 4-phosphate (P14P) (e.g., Vesicle Trafficking)
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Caption: Signaling pathway illustrating the inhibitory action of CHMFL-PI4K-127 on PfPI14K.
Q2: What are the recommended solvents for preparing CHMFL-PI4K-127 stock solutions?

CHMFL-PI4K-127 is soluble in Dimethyl Sulfoxide (DMSO) and Ethanol (EtOH).[3] For most in
vitro applications, DMSO is the preferred solvent.

Q3: What is the solubility of CHMFL-PI4K-127 in these solvents?

The following table summarizes the known solubility of CHMFL-PI4K-127.

Solvent Concentration Molar Equivalent Notes

Ultrasonic treatment

DMSO 125 mg/mL 310.29 mM )
may be required.[2]

Ethanol Soluble Not specified

Q4: How should | store the solid compound and the prepared stock solutions?
e Solid Compound: Store the lyophilized powder at -20°C for up to 3 years.

e Stock Solutions:
o In DMSO, the stock solution is stable for up to 2 weeks at 4°C or for 6 months at -80°C.[1]

o General recommendations for stock solutions are storage at -80°C for 6 months or -20°C
for 1 month. To prevent degradation from repeated freeze-thaw cycles, it is highly
recommended to aliquot the stock solution into single-use volumes.

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO

This protocol outlines the steps for preparing a 10 mM stock solution of CHMFL-PI4K-127
(Molecular Weight: 402.86 g/mol ) in DMSO.
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Materials:

e CHMFL-PI4K-127 powder

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes

o Calibrated analytical balance

» Vortex mixer

o Water bath sonicator (optional)

o Water bath (optional)

Procedure:

Equilibrate: Allow the vial containing the CHMFL-PI4K-127 powder to reach room
temperature before opening to prevent condensation.

» Weigh: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully weigh
out the desired amount of CHMFL-PI4K-127 powder. For 1 mL of a 10 mM stock solution,
you will need 4.03 mg of the compound.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge
tube. For a 10 mM stock solution from 4.03 mg of powder, add 1 mL of DMSO.

¢ Dissolution:

o

Tightly cap the tube and vortex for 2-3 minutes until the compound is fully dissolved.

[¢]

If the compound does not fully dissolve, sonicate the tube in a water bath for 10-15
minutes.

[¢]

If solubility issues persist, gentle warming in a 37°C water bath for 5-10 minutes may be
applied. However, be cautious as excessive heat can degrade the compound.
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» Aliquot and Store: Once the solution is clear, aliquot it into smaller, single-use volumes in
sterile microcentrifuge tubes. Store the aliquots at -80°C for long-term storage.

Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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